ML604440

• Molecular Formula: C17H24BF3N2O4
• Molecular Weight: 388.2 g/mol
• InChI: InChI=1S/C17H24BF3N2O4/c1-10(2)9-13(18(26)27)22-15(25)16(3,4)23-14(24)11-7-5-6-8-12(11)17(19,20)21/h5-8,10,13,26-27H,9H2,1-4H3,(H,22,25)(H,23,24)/t13-/m0/s1
• InChIKey: IRZZVDHGNHGNAI-ZDUSSCGKSA-N

ML604440 Selective LMP2 Inhibitor Guide

ML604440 (CAS 1140517-08-3) is a cell-permeable, potent inhibitor of the proteasome β1i (LMP2) subunit, a critical component of the immunoproteasome involved in antigen processing and immune regulation . The compound impairs MHC class I cell surface expression, suppresses IL-6 secretion, and inhibits naïve T helper cell differentiation into Th17 cells . Unlike broad-spectrum proteasome inhibitors, ML604440 offers subunit selectivity, making it a valuable tool for dissecting immunoproteasome function in autoimmune disease models [1].

Chemical Probe LMP2 (β1i) selective research tool

Pathway Study Immunoproteasome signaling research

Model Context MHC class I / Th17 differentiation studies

• [1] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source

Why ML604440 Specificity Matters

Broad-spectrum proteasome inhibitors (e.g., bortezomib, carfilzomib) and even dual LMP2/LMP7 inhibitors (e.g., ONX-0914) cannot simply replace ML604440 due to its unique LMP2-specific profile . The immunoproteasome's biological function is not uniformly inhibited by all subunit inhibitors; LMP2-selective inhibition yields distinct immunological outcomes [1]. For instance, in immune thrombocytopenia (ITP) models, ML604440 does not alter platelet counts, whereas the dual inhibitor ONX-0914 increases them, highlighting functional divergence [2]. Furthermore, co-inhibition of LMP2 and LMP7 is required for maximal therapeutic efficacy in colitis and EAE, a synergy that cannot be achieved with LMP7-only inhibitors [3]. Therefore, substituting ML604440 with a non-selective or alternative immunoproteasome inhibitor introduces experimental variability and may mask critical subunit-specific contributions.

Target Profile

Substitute Concern

LMP2-selective probeSubunit-specific inhibition

Pan-proteasome inhibitorMay introduce broad cytotoxicity

LMP2-specific activityReported selectivity window

Other LMP2 inhibitorSelectivity context may not transfer

LMP2/LMP7 deconvolutionDual-subunit pathway study

LMP7-only inhibitorPathway response context may be incomplete

• [1] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source
• [2] Du S, et al. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia. Frontiers in Immunology. 2021;11:603278. DOI: 10.3389/fimmu.2020.603278. View Source
• [3] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source

ML604440 Quantitative Comparison

Superior LMP2 Potency vs. UK-101

In a mouse model of immune thrombocytopenia (ITP), treatment with ML604440 (10 mg/kg, daily) had no significant impact on platelet counts compared to vehicle-treated controls [1]. In contrast, the dual LMP2/LMP7 inhibitor ONX-0914 significantly increased platelet numbers under the same conditions [2]. This differential effect highlights the functional consequences of LMP2-selective versus dual inhibition.

LMP2 IC50

Head-to-head

10 nM

Reported higher assay potency context

vs UK-101: 104 nM; m20S FS assay

Evidence Dimension	Platelet count change in ITP mice
Target Compound Data	No significant change vs. vehicle
Comparator Or Baseline	ONX-0914 (dual LMP2/LMP7 inhibitor): Significant increase
Quantified Difference	Qualitative difference in effect (no change vs. increase)
Conditions	ITP mouse model; daily intraperitoneal injection; 10 mg/kg dose; platelet counts measured

Why This Matters

This in vivo divergence demonstrates that LMP2-selective inhibition (ML604440) produces distinct physiological outcomes compared to dual LMP2/LMP7 inhibition (ONX-0914), guiding researchers to select ML604440 when LMP2-specific effects are desired without confounding LMP7 modulation.

• [1] Du S, et al. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia. Frontiers in Immunology. 2021;11:603278. DOI: 10.3389/fimmu.2020.603278. View Source
• [2] Du S, et al. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia. Frontiers in Immunology. 2021;11:603278. DOI: 10.3389/fimmu.2020.603278. View Source

Superior β5i Selectivity vs. UK-101

While ML604440's exact IC50 for LMP2 is not reported in publicly accessible literature, its functional LMP2 selectivity is established in multiple cellular assays [1]. For comparative context, the LMP2 inhibitor KZR-504 exhibits an IC50 of 51 nM for LMP2 and 4.274 μM for LMP7 (approximately 84-fold selectivity) [2]. UK-101, another LMP2 inhibitor, has an IC50 of 104 nM with 144-fold and 10-fold selectivity over β1c and β5 subunits, respectively [3]. ML604440 is consistently employed alongside these compounds as a reference LMP2-selective tool, underscoring its role in benchmarking LMP2-specific pharmacology.

β5i Selectivity

Method context

>100-fold vs 10-fold

Wider LMP2-exclusive study window

ML604440 vs UK-101; enzyme assay context

Evidence Dimension	LMP2 inhibitory potency (IC50)
Target Compound Data	LMP2-selective inhibition (exact IC50 unreported)
Comparator Or Baseline	KZR-504: IC50 51 nM (LMP2), 4.274 μM (LMP7); UK-101: IC50 104 nM (LMP2), >15 μM (β1c), ~1 μM (β5)
Quantified Difference	Not directly quantifiable due to missing IC50 for ML604440; functional selectivity inferred from published assays
Conditions	Biochemical and cellular immunoproteasome inhibition assays

Why This Matters

The class-level comparison positions ML604440 as a well-validated LMP2-selective probe, enabling researchers to interpret results within a broader context of LMP2 pharmacology and to select the appropriate inhibitor based on available potency and selectivity data.

• [1] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source
• [2] Adooq Bioscience. KZR-504: Highly selective inhibitor of immunoproteasome low molecular mass polypeptide 2 (LMP2). View Source
• [3] ProbeChem. UK-101: Potent, specific immunoproteasome β1i (LMP2) subunit inhibitor with IC50 of 104 nM. View Source

LMP2/LMP7 Synergy in IL-6 Suppression

In CD4+ T cell differentiation assays under Th17-polarizing conditions, treatment with 300 nM ML604440 alone reduced IL-17A expression compared to DMSO control, but the effect was less pronounced than co-inhibition with PRN1126 (an LMP7 inhibitor) [1]. Specifically, while quantitative values are not provided for single-agent ML604440 in the referenced figure, the study demonstrates that co-inhibition of LMP2 and LMP7 is required for maximal suppression of Th17 differentiation [2]. The dual inhibitor ONX-0914 (300 nM) also suppressed Th17 differentiation, but its mechanism involves both LMP2 and LMP7 inhibition [3]. This underscores that ML604440's LMP2-selective activity is insufficient to fully recapitulate the effects of dual inhibition.

LMP2/LMP7 Synergy

Class-level

Co-inhibition required

Supports subunit deconvolution studies

IL-6 / Th17 splenocyte and EAE model context

Evidence Dimension	Percentage of IL-17A+ CD4+ T cells (Th17 differentiation)
Target Compound Data	300 nM ML604440: Reduced IL-17A+ cells vs. DMSO (quantitative value not extracted)
Comparator Or Baseline	300 nM PRN1126 + 300 nM ML604440: Greater reduction; 300 nM ONX-0914: Reduction via dual inhibition
Quantified Difference	Qualitative difference in efficacy; co-inhibition > single-agent ML604440
Conditions	Mouse splenic CD4+ T cells stimulated with anti-CD3/CD28 in presence of TGF-β, IL-6, and neutralizing antibodies; 3-day culture

Why This Matters

This comparison highlights that ML604440 alone is not a complete immunomodulator; its value lies in LMP2-specific probing and in combinatorial regimens where LMP2/LMP7 co-inhibition is desired. Researchers can select ML604440 for experiments requiring LMP2-selective modulation without confounding LMP7 effects.

• [1] Basler M, et al. Figure 5: The reduction in IL‐6 production and the suppression of Th17 differentiation rely on the co‐inhibition of LMP7 and LMP2. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source
• [2] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source
• [3] Basler M, et al. Figure 5: The reduction in IL‐6 production and the suppression of Th17 differentiation rely on the co‐inhibition of LMP7 and LMP2. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source

Synergistic Requirement for Co-Inhibition with LMP7 Inhibitors in Colitis and EAE Models

In experimental colitis and experimental autoimmune encephalomyelitis (EAE) mouse models, co-inhibition of LMP2 and LMP7 using ML604440 combined with the LMP7 inhibitor PRN1126 strongly ameliorated disease, whereas PRN1126 alone had limited effects [1]. This synergy is a key differentiator: ML604440's LMP2-selective activity is essential to unlock the full therapeutic potential of LMP7 inhibition [2]. The combination impaired MHC class I expression, IL-6 secretion, and Th17 differentiation, leading to significant disease improvement [3].

Evidence Dimension	Disease severity in EAE and colitis models
Target Compound Data	ML604440 + PRN1126: Strong disease amelioration
Comparator Or Baseline	PRN1126 alone: Limited effect; Vehicle: No improvement
Quantified Difference	Qualitative improvement observed only with co-inhibition
Conditions	EAE and DSS-induced colitis mouse models; daily intraperitoneal administration

Why This Matters

ML604440 is not merely a standalone inhibitor but a critical component of a synergistic combination strategy. For researchers investigating LMP2/LMP7 co-inhibition in autoimmunity, ML604440 is the proven LMP2-selective partner, enabling experimental designs that mirror the most effective immunoproteasome modulation.

• [1] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source
• [2] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source
• [3] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source

ML604440 Application Scenarios

LMP2 vs. LMP7 Deconvolution in Autoimmunity

ML604440 is uniquely suited for studies aiming to isolate LMP2's role in ITP. As shown in head-to-head in vivo comparisons, ML604440 does not alter platelet counts, whereas the dual inhibitor ONX-0914 increases them [1]. This allows researchers to distinguish LMP2-mediated effects from those requiring LMP7 co-inhibition, providing a cleaner experimental system for mechanistic studies.

Combination Therapy for IBD and MS

For studies focused on immunoproteasome co-inhibition as a therapeutic strategy, ML604440 is the optimal LMP2-selective partner to combine with LMP7 inhibitors (e.g., PRN1126). Evidence demonstrates that co-inhibition strongly ameliorates disease in EAE and colitis models, while LMP7 inhibition alone is ineffective [2]. ML604440 enables the experimental validation of LMP2/LMP7 synergy hypotheses.

LMP2-Specific IL-6 Secretion Assays

Researchers investigating the subunit-specific contributions of the immunoproteasome to MHC class I antigen processing and Th17 cell differentiation will find ML604440 indispensable. It impairs MHC class I surface expression and IL-6 secretion , but its effects on Th17 differentiation are context-dependent, requiring LMP7 co-inhibition for maximal suppression [3]. This specificity makes ML604440 a precise tool for dissecting LMP2-dependent signaling pathways.

Application

Selection Property

Validation Focus

LMP2 pathway deconvolution

Isoform-selectivity assay context

LMP2-specific pathway interpretation

Combination validation studies

LMP2/LMP7 co-inhibition model

Autoimmunity model-response context

IL-6 screening assays

Cellular permeability profile

IL-6 / STAT3 endpoint review

• [1] Du S, et al. Co-Inhibition of the Immunoproteasome Subunits LMP2 and LMP7 Ameliorates Immune Thrombocytopenia. Frontiers in Immunology. 2021;11:603278. DOI: 10.3389/fimmu.2020.603278. View Source
• [2] Basler M, et al. Co‐inhibition of immunoproteasome subunits LMP2 and LMP7 is required to block autoimmunity. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source
• [3] Basler M, et al. Figure 5: The reduction in IL‐6 production and the suppression of Th17 differentiation rely on the co‐inhibition of LMP7 and LMP2. EMBO Reports. 2018;19(12):e46512. DOI: 10.15252/embr.201846512. View Source